![molecular formula C18H17N3O6 B6061512 3-{[4-(acetylamino)benzoyl]amino}-3-(3-nitrophenyl)propanoic acid](/img/structure/B6061512.png)
3-{[4-(acetylamino)benzoyl]amino}-3-(3-nitrophenyl)propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-{[4-(acetylamino)benzoyl]amino}-3-(3-nitrophenyl)propanoic acid, commonly known as ANPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biochemistry and pharmacology. ANPA is a synthetic peptide that has been extensively studied for its mechanism of action, biochemical and physiological effects, and future directions in research.
Mechanism of Action
ANPA works by binding to the active site of proteases, thereby inhibiting their activity. Proteases play a crucial role in various biological processes, including digestion, blood clotting, and immune response. By inhibiting proteases, ANPA can affect these processes and potentially lead to the development of new drugs for the treatment of diseases.
Biochemical and Physiological Effects:
ANPA has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that ANPA can inhibit the activity of various proteases, including trypsin, chymotrypsin, and elastase. ANPA has also been shown to inhibit the activity of proteases involved in the replication of viruses, such as HIV-1 protease. In vivo studies have demonstrated that ANPA can reduce inflammation and oxidative stress, which are associated with various diseases, including cancer and cardiovascular disease.
Advantages and Limitations for Lab Experiments
ANPA has several advantages for use in lab experiments. It is a potent inhibitor of proteases and can be used to study the function of these enzymes in various biological processes. ANPA is also relatively easy to synthesize using standard solid-phase peptide synthesis techniques. However, ANPA has some limitations. It can be expensive to synthesize, and its potency can vary depending on the protease being studied. Additionally, ANPA may not be effective in vivo due to its poor bioavailability.
Future Directions
ANPA has several potential future directions for scientific research. One area of interest is the development of ANPA-based drugs for the treatment of diseases, particularly those associated with protease activity. Another area of interest is the use of ANPA in the development of new diagnostic tools for the detection of proteases in biological samples. Additionally, ANPA may be used to study the structure and function of proteins, which could lead to the development of new drugs and therapies. Overall, ANPA has significant potential for future scientific research and development.
Synthesis Methods
ANPA is synthesized using standard solid-phase peptide synthesis techniques. The synthesis begins with the attachment of the first amino acid to a solid support resin. The remaining amino acids are then added one by one, with each amino acid being protected by a specific protecting group. After the peptide chain is complete, the protecting groups are removed, and the peptide is cleaved from the resin. The resulting crude peptide is then purified using high-performance liquid chromatography (HPLC) to obtain the final product.
Scientific Research Applications
ANPA has been widely used in scientific research, particularly in the field of biochemistry and pharmacology. ANPA is a potent inhibitor of proteases, which are enzymes that break down proteins. This property makes ANPA a valuable tool in studying the function of proteases in various biological processes. ANPA has also been used to study the structure and function of proteins, as well as to develop new drugs for the treatment of diseases.
properties
IUPAC Name |
3-[(4-acetamidobenzoyl)amino]-3-(3-nitrophenyl)propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O6/c1-11(22)19-14-7-5-12(6-8-14)18(25)20-16(10-17(23)24)13-3-2-4-15(9-13)21(26)27/h2-9,16H,10H2,1H3,(H,19,22)(H,20,25)(H,23,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQUWEGCJYHXGNV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)C(=O)NC(CC(=O)O)C2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-({[4-(Acetylamino)phenyl]carbonyl}amino)-3-(3-nitrophenyl)propanoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.